Cas no 2306268-19-7 (3,5-dibromo-1-cyclopropyl-pyrazin-2-one)

• Product Name: 3,5-dibromo-1-cyclopropyl-pyrazin-2-one
• CAS No: 2306268-19-7
• MF: C₇H₆Br₂N₂O
• MW: 293.943339824677
• CID: 6184934
• PubChem ID: 138112428
• Update Time: 2026-03-11

3,5-dibromo-1-cyclopropyl-pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-1-cyclopropyl-pyrazin-2-one
• AS-79844
• SY248232
• P20192
• 2306268-19-7
• MFCD31925261
• PB42225
• CS-0309506
• 3,5-Dibromo-1-cyclopropylpyrazin-2(1H)-one
• 3,5-dibromo-1-cyclopropylpyrazin-2-one

• Inchi： 1S/C7H6Br2N2O/c8-5-3-11(4-1-2-4)7(12)6(9)10-5/h3-4H,1-2H2
• InChI Key： IJRIDSYRZGMHJM-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=C(N=1)Br)C1CC1)=O

Computed Properties

• Exact Mass: 293.88264g/mol
• Monoisotopic Mass: 291.88469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.7Ų

Additional information on 3,5-dibromo-1-cyclopropyl-pyrazin-2-one

3,5-Dibromo-1-Cyclopropyl-Pyrazin-2-One: A Comprehensive Overview

The compound 3,5-dibromo-1-cyclopropyl-pyrazin-2-one (CAS No. 2306268-19-7) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazinones, which are known for their versatile properties and wide-ranging applications in drug discovery, agrochemicals, and materials science. The presence of bromine atoms at the 3 and 5 positions, along with a cyclopropyl group at the 1 position, imparts unique electronic and steric characteristics to the molecule, making it a subject of intense scientific interest.

Recent studies have highlighted the importance of pyrazinone derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, 3,5-dibromo-1-cyclopropyl-pyrazin-2-one has been investigated for its potential as a kinase inhibitor, a class of enzymes critical in cellular signaling pathways. The bromine substituents are particularly significant as they enhance the molecule's ability to interact with protein targets through halogen bonding, a phenomenon that has gained considerable attention in drug design.

The cyclopropyl group attached to the pyrazinone ring introduces additional complexity to the molecule's structure. This group is known for its strained ring system, which can lead to unique reactivity and conformational flexibility. Researchers have explored the impact of this substituent on the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for evaluating the compound's suitability as a drug candidate.

In terms of synthesis, 3,5-dibromo-1-cyclopropyl-pyrazin-2-one can be prepared through a variety of methods, including nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has been reported to significantly improve the yield and selectivity of the synthesis process.

The application of pyrazinone derivatives extends beyond medicinal chemistry into areas such as agrochemicals. Studies have shown that certain pyrazinone analogs possess potent herbicidal activity, making them valuable candidates for crop protection products. The brominated version of this compound has been tested for its ability to inhibit key enzymes involved in plant growth regulation. These findings underscore the versatility of 3,5-dibromo-1-cyclopropyl-pyrazin-2-one across multiple domains of chemical research.

From a structural standpoint, the pyrazinone ring serves as a rigid scaffold that can be further functionalized to explore new chemical space. The introduction of additional substituents or modifications to the existing groups can lead to compounds with enhanced biological activity or improved physical properties. For instance, researchers have investigated the effects of varying the position and nature of substituents on the compound's solubility and stability.

Moreover, computational studies have played a pivotal role in understanding the behavior of 3,5-dibromo-1-cyclopropyl-pyrazin-2-one at molecular levels. Advanced molecular modeling techniques have provided insights into its interactions with biological targets and its potential for optimization through structure-based drug design. These computational approaches are increasingly being integrated with experimental studies to accelerate drug discovery processes.

In conclusion, 3,5-dibromo-1-cyclopropyl-pyrazin-2-one represents a promising compound with diverse applications across multiple fields. Its unique structural features and potential biological activities make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is likely to contribute significantly to both academic and industrial endeavors in chemistry and related disciplines.